4-(3-Methoxyphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) is an organic compound used in scientific research. It is a nitrobenzoic acid, which is a type of aromatic compound that contains a nitro group (-NO2) attached to a benzene ring. It is a white, crystalline solid that is soluble in water and ethanol and is used as a reagent in organic synthesis. This compound has been used in various scientific research applications, including as a model compound for studying the mechanism of action of drugs, as a fluorescent indicator, and as a catalyst in organic synthesis. In
Mechanism of Action
The mechanism of action of 4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) is not fully understood. However, it is believed to act as an inhibitor of enzymes and other proteins involved in the metabolism of drugs and other compounds. It is also believed to act as an antioxidant and to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) have not been extensively studied. However, it is believed to have anti-inflammatory and anti-cancer properties, as well as to act as an inhibitor of enzymes and other proteins involved in the metabolism of drugs and other compounds. Additionally, it may have antioxidant properties, which could potentially be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) in lab experiments include its low cost, its availability, and its ease of synthesis. Additionally, it is a versatile compound that can be used in a variety of scientific research applications. The main limitation of this compound is that its mechanism of action is not fully understood.
Future Directions
There are several potential future directions for research involving 4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%). These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential use in the treatment of various diseases. Additionally, further research into its use as a fluorescent indicator and as a catalyst in organic synthesis would be beneficial. Finally, research into the potential use of this compound as a drug delivery system could provide new insights into drug delivery systems.
Synthesis Methods
4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) can be synthesized from 3-methoxyphenol and nitric acid. The reaction is carried out in aqueous solution, and the nitration of the phenol is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid. The reaction is exothermic, and the resulting product is a mixture of 4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) and other nitroaromatic compounds. The nitrobenzoic acid can then be isolated by filtration, crystallization, or other methods.
Scientific Research Applications
4-(3-Methoxyphenyl)-2-nitrobenzoic acid (95%) has been used in a variety of scientific research applications. It has been used as a model compound for studying the mechanism of action of drugs, as a fluorescent indicator, and as a catalyst in organic synthesis. It has also been used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and other compounds. Additionally, it has been used in the synthesis of dyes, pigments, and other materials.
properties
IUPAC Name |
4-(3-methoxyphenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO5/c1-20-11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(8-10)15(18)19/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCMBLHMABKKCLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689161 |
Source
|
| Record name | 3'-Methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
669002-34-0 |
Source
|
| Record name | 3′-Methoxy-3-nitro[1,1′-biphenyl]-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=669002-34-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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